Cas no 2228215-80-1 (4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine)

• Product Name: 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine
• CAS No: 2228215-80-1
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 5760872
• PubChem ID: 165651127
• Update Time: 2025-06-14

4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1791553
• 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine
• 2228215-80-1

• Inchi： 1S/C10H18N2/c1-8-7-12-9(2)10(8)5-3-4-6-11/h7,12H,3-6,11H2,1-2H3
• InChI Key： LNUXCSREYFZKHE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C1C)CCCCN

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine

Comprehensive Analysis of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine (CAS No. 2228215-80-1): Properties, Applications, and Research Insights

The compound 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine (CAS No. 2228215-80-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This pyrrole derivative belongs to a class of nitrogen-containing heterocycles, which are widely studied for their biological activity and synthetic versatility. The presence of both a pyrrole ring and an amine functional group in its structure makes it a valuable building block for drug discovery and organic synthesis.

Recent searches in scientific databases and AI-driven platforms reveal growing interest in pyrrole-based amines, particularly for their role in developing novel central nervous system (CNS) therapeutics. Researchers are investigating how the 2,4-dimethyl substitution pattern on the pyrrole ring influences the compound's pharmacokinetic properties. The butan-1-amine side chain has been identified as a potential modulator of blood-brain barrier permeability, making this compound particularly interesting for neuropharmacology studies.

From a synthetic chemistry perspective, CAS 2228215-80-1 demonstrates remarkable stability under various reaction conditions. Its electron-rich pyrrole system allows for selective functionalization at multiple positions, while the primary amine group serves as an excellent handle for further derivatization. These characteristics have led to its increasing use in combinatorial chemistry and high-throughput screening platforms, where researchers are exploring its potential as a scaffold for small molecule libraries.

The physicochemical properties of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine make it particularly suitable for medicinal chemistry applications. With a calculated logP value suggesting moderate lipophilicity, this compound exhibits balanced solubility characteristics that are desirable for drug development. The hydrogen bonding capacity of both the pyrrole NH and primary amine groups contributes to its potential for forming specific interactions with biological targets, a feature that has attracted attention in structure-based drug design projects.

Recent patent literature indicates growing commercial interest in pyrrole-amine derivatives, with several applications focusing on their use as intermediates for bioactive molecules. The specific substitution pattern of CAS 2228215-80-1 appears to confer unique advantages in terms of metabolic stability and target selectivity, making it a promising candidate for further development. Analytical studies using HPLC-MS techniques have confirmed the high purity achievable for this compound, an important consideration for pharmaceutical applications.

In material science, researchers are exploring the potential of 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine as a building block for functional polymers and coordination complexes. The electron-donating nature of the pyrrole ring combined with the chelating ability of the amine group makes this compound interesting for developing novel conducting materials and molecular sensors. These applications align with current trends in green chemistry and sustainable material development, areas receiving significant research funding worldwide.

Quality control aspects of CAS 2228215-80-1 have been thoroughly investigated, with established protocols for spectroscopic characterization (including 1H NMR, 13C NMR, and FT-IR analysis) and chromatographic purity assessment. The compound's stability under various storage conditions has been documented, providing valuable information for industrial applications. These quality parameters are particularly important given the compound's increasing use in preclinical research and lead optimization studies.

Looking forward, the scientific community anticipates expanded applications for 4-(2,4-dimethyl-1H-pyrrol-3-yl)butan-1-amine in bioconjugation chemistry and targeted drug delivery systems. Its structural features make it amenable to various click chemistry approaches, while the amine group provides a convenient site for prodrug formation. These developments align with current interests in precision medicine and personalized therapeutics, suggesting a bright future for this versatile compound in cutting-edge research applications.